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Compound of Interest

Compound Name: Cyclohexyl phenyl ketone

Cat. No.: B1669412 Get Quote

Introduction
1-Hydroxycyclohexyl phenyl ketone, also known as 1-phenyl-1-oxo-cyclohexan-1-ol, is a key

photoinitiator used in the polymer industry for UV curing applications. Its efficient generation of

free radicals upon exposure to UV light makes it an essential component in the formulation of

inks, coatings, and adhesives. The synthesis of this compound from cyclohexyl phenyl
ketone is a critical process, and this application note provides a detailed protocol for its α-

hydroxylation.

The described method involves the formation of a ketone enolate from cyclohexyl phenyl
ketone, followed by oxidation. This protocol is optimized for high yield and purity, making it

suitable for both research and industrial applications.

Experimental Protocol
This protocol details the synthesis of 1-Hydroxycyclohexyl phenyl ketone via α-hydroxylation

of cyclohexyl phenyl ketone.

2.1 Materials and Reagents

Cyclohexyl phenyl ketone

Tetrahydrofuran (THF), anhydrous
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Diisopropylamine

n-Butyllithium (n-BuLi) in hexanes

(+)-(Camphorsulfonyl)oxaziridine

Ammonium chloride (NH₄Cl), saturated aqueous solution

Sodium chloride (NaCl), saturated aqueous solution (brine)

Magnesium sulfate (MgSO₄), anhydrous

Ethyl acetate (EtOAc)

Hexanes

2.2 Equipment

Round-bottom flask

Magnetic stirrer and stir bar

Septa and needles for inert atmosphere techniques

Low-temperature thermometer

Separatory funnel

Rotary evaporator

Chromatography column and supplies (silica gel)

2.3 Procedure

Enolate Formation:

In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen),

dissolve diisopropylamine (1.2 equivalents) in anhydrous THF.
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Cool the solution to -78 °C using a dry ice/acetone bath.

Add n-butyllithium (1.1 equivalents) dropwise to the cooled solution, maintaining the

temperature at -78 °C.

Stir the resulting lithium diisopropylamide (LDA) solution for 30 minutes at -78 °C.

In a separate flask, dissolve cyclohexyl phenyl ketone (1.0 equivalent) in anhydrous

THF.

Slowly add the ketone solution to the LDA solution at -78 °C.

Stir the reaction mixture for 1 hour at -78 °C to ensure complete enolate formation.

Hydroxylation:

Dissolve (+)-(camphorsulfonyl)oxaziridine (1.2 equivalents) in a minimal amount of

anhydrous THF.

Add the solution of the oxidizing agent dropwise to the enolate solution at -78 °C.

Allow the reaction to stir at -78 °C for 2-3 hours.

Work-up and Purification:

Quench the reaction by slowly adding a saturated aqueous solution of ammonium

chloride.

Allow the mixture to warm to room temperature.

Transfer the mixture to a separatory funnel and add ethyl acetate.

Wash the organic layer sequentially with water and saturated brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure using a rotary evaporator.

The crude product can be purified by flash column chromatography on silica gel, eluting

with a gradient of ethyl acetate in hexanes.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1669412?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669412?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Presentation
The following table summarizes the expected quantitative data for the synthesis of 1-

Hydroxycyclohexyl phenyl ketone.

Parameter Value

Reactant Cyclohexyl phenyl ketone

Product 1-Hydroxycyclohexyl phenyl ketone

Molecular Formula C₁₃H₁₆O₂

Molecular Weight 204.26 g/mol

Typical Yield 85-95%

Appearance White to off-white solid

Melting Point 84-86 °C

¹H NMR (CDCl₃, ppm)
δ 7.95 (d, 2H), 7.55 (t, 1H), 7.45 (t, 2H), 4.5 (s,

1H, OH), 1.6-2.2 (m, 10H)

¹³C NMR (CDCl₃, ppm)
δ 205.1, 134.2, 133.0, 128.5, 128.3, 78.9, 37.5,

25.4, 21.8

IR (KBr, cm⁻¹) 3450 (O-H), 1670 (C=O), 1600, 1450

Visualizations
The following diagrams illustrate the logical relationships and workflow of the synthesis

protocol.

Start

Enolate Formation
- Cyclohexyl Phenyl Ketone

- LDA in THF
- -78 °C, 1 hr

Hydroxylation
- (+)-(Camphorsulfonyl)oxaziridine

- -78 °C, 2-3 hrs

Add Oxidant
Aqueous Work-up

- Quench with NH4Cl
- EtOAc Extraction

- Brine Wash

Reaction Quench
Purification

- Dry with MgSO4
- Concentrate

- Flash Chromatography

Crude Product 1-Hydroxycyclohexyl
phenyl ketone

Pure Product

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1669412?utm_src=pdf-body
https://www.benchchem.com/product/b1669412?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669412?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Experimental workflow for the synthesis of 1-Hydroxycyclohexyl phenyl ketone.
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Caption: Logical relationship of reactants and intermediates in the synthesis.

To cite this document: BenchChem. [Application Note: Synthesis of 1-Hydroxycyclohexyl
phenyl ketone from Cyclohexyl phenyl ketone]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1669412#synthesis-of-1-hydroxycyclohexyl-
phenyl-ketone-from-cyclohexyl-phenyl-ketone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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